molecular formula C7H8BrN B1296416 2-Bromobenzylamine CAS No. 3959-05-5

2-Bromobenzylamine

Cat. No. B1296416
CAS RN: 3959-05-5
M. Wt: 186.05 g/mol
InChI Key: NOYASZMZIBFFNZ-UHFFFAOYSA-N
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Description

Synthesis Analysis

2-Bromobenzylamine hydrochloride reacts with sulfonyl chloride to give sulfonamide . It is also prepared from aqueous ammonia and 2-chlorobenzyl chloride and 2-bromobenzyl bromide, respectively, in ethanol .


Molecular Structure Analysis

The molecular formula of 2-Bromobenzylamine is C7H8BrN . Its molecular weight is 186.05 .


Chemical Reactions Analysis

2-Bromobenzylamine is a reagent used to protect ketones and aldehydes in their less reactive alcohol oxidation states and as a coupling component in various reactions .


Physical And Chemical Properties Analysis

2-Bromobenzylamine is a solid at room temperature . It has a melting point of 227-230 °C . It is soluble in methanol at 25 mg/mL, forming a clear, colorless to yellow solution .

Scientific Research Applications

  • 2-Bromobenzylamine is a chemical compound with the molecular formula C7H8BrN . It’s a clear colorless to yellow liquid .
  • It’s used as a pharmaceutical intermediate and in organic synthesis . This means it’s used in the production of various pharmaceuticals and in various chemical reactions to produce other organic compounds.
  • It’s insoluble in water but soluble in alcohol and ether . This property can affect how it’s used in different applications.
  • It’s air sensitive and should be stored in a cool place, in a tightly closed container, in a dry and well-ventilated place . It should be stored away from strong oxidizing agents, air, and carbon dioxide .
  • Pharmaceutical Intermediates

    • 2-Bromobenzylamine is used as a pharmaceutical intermediate . This means it’s used in the production of various pharmaceuticals. Unfortunately, specific pharmaceuticals aren’t mentioned in the sources I found.
  • Organic Synthesis

    • 2-Bromobenzylamine is used in organic synthesis . It’s used in various chemical reactions to produce other organic compounds. For example, 2-Bromobenzylamine hydrochloride reacts with sulfonyl chloride to give sulfonamide .
  • Intermediate in Organic Syntheses

    • 2-Bromobenzylamine hydrochloride is employed as an intermediate in organic syntheses . It’s used in the production of other organic compounds. Unfortunately, specific compounds aren’t mentioned in the sources I found.
  • Synthesis of Chiral Eight-Membered Nitrogen Heterocycles

    • 2-Bromobenzylamine has been used in the synthesis of enantiopure eight-membered nitrogen heterocycles through diastereoselective cross-coupling of 2-iodobiphenyls with 2-bromobenzylamines . The products represent a novel type of chiral scaffold, which feature easy modification and high configurative stability and have the potential to be applied in asymmetric synthesis .
  • Synthesis of Sulfonamide

    • 2-Bromobenzylamine hydrochloride reacts with sulfonyl chloride to give sulfonamide . This reaction is an example of how 2-Bromobenzylamine can be used in organic synthesis .
  • Intermediate in Organic Syntheses

    • 2-Bromobenzylamine is employed as an intermediate in organic syntheses . It’s used in the production of other organic compounds .

Safety And Hazards

2-Bromobenzylamine is harmful if swallowed or in contact with skin . It causes skin irritation and serious eye irritation . It may also cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, not eating, drinking, or smoking when using this product, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .

properties

IUPAC Name

(2-bromophenyl)methanamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H8BrN/c8-7-4-2-1-3-6(7)5-9/h1-4H,5,9H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NOYASZMZIBFFNZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)CN)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H8BrN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30318983
Record name 2-Bromobenzylamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30318983
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

186.05 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Bromobenzylamine

CAS RN

3959-05-5
Record name 3959-05-5
Source DTP/NCI
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Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 2-Bromobenzylamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30318983
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-Bromobenzylamine
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
2,260
Citations
G Jonsson, H Hallman, F Ponzio, S Ross - European journal of …, 1981 - Elsevier
The effect of N-(2-chloroethyl)-N-ethyl-2-bromobenzylamine (DSP4) on monoamine neurons was studied in mice and rats. In mice DSP4 produced acutely a marked reduction of …
Number of citations: 517 www.sciencedirect.com
SB Ross - British journal of pharmacology, 1976 - Wiley Online Library
1 N‐2‐Chloroethyl‐N‐ethyl‐2‐bromobenzylamine hydrochloride (DSP 4) 50 mg/kg intraperitoneally, produced a long‐term decrease in the capacity of brain homogenates to …
Number of citations: 310 bpspubs.onlinelibrary.wiley.com
Q Chen, CE Buss, VG Young Jr, S Fox - Journal of Chemical …, 2005 - Springer
The tris-2-chloro and 2-bromotribenzylamines are prepared from aqueous ammonia and 2-chlorobenzyl chloride and 2-bromobenzyl bromide, respectively, in ethanol. Recrystallization …
Number of citations: 11 link.springer.com
J Srinivasan, WJ Schmidt - Behavioural brain research, 2004 - Elsevier
In Parkinson’s disease, besides the dopaminergic neurodegeneration, locus coeruleus noradrenergic neurons degenerate as well. Noradrenergic neurons have potential anti-…
Number of citations: 45 www.sciencedirect.com
A Alttoa, K Kõiv, M Eller, A Uustare, A Rinken, J Harro - Neuroscience, 2005 - Elsevier
Individual differences in behavioral traits are associated with sensitivity to various neurochemical and psychopharmacological manipulations. In this study exploratory and amphetamine-…
Number of citations: 40 www.sciencedirect.com
MK Ghorai, CK Shahi, A Bhattacharyya… - Asian Journal of …, 2015 - Wiley Online Library
A synthetic route to 2,3,4,5‐tetrahydrobenzodiazepines has been devised through an S N 2‐type ring‐opening of N‐activated aziridines with 2‐bromobenzylamine followed by an …
Number of citations: 35 onlinelibrary.wiley.com
F Fornai, FS Giorgi, MG Alessandrì… - Journal of …, 1999 - Wiley Online Library
: We recently demonstrated that pretreatment with N‐(2‐chloroethyl)‐N‐ethyl‐2‐bromobenzylamine (DSP‐4) exacerbates experimental parkinsonism induced by methamphetamine. …
Number of citations: 54 onlinelibrary.wiley.com
LM Zieher, G Jaim-Etcheverry - European Journal of Pharmacology, 1980 - Elsevier
The haloalkylamine N-(2-chloroethyl)-N-ethyl-2-bromobenzylamine hydrochloride (DSP 4), impairs the ability of central and peripheral noradrenergic neurons to take up exogenous …
Number of citations: 59 www.sciencedirect.com
M Yamamoto, K Imamura, M Kobayashi, K Nakadate… - Neuroscience, 2001 - Elsevier
Using the fluorescent indicator Fura-2, we investigated the effects of N-(2-chloroethyl)-N-ethyl-2-bromobenzylamine (DSP-4), a noradrenergic neurotoxin, on intracellular calcium …
Number of citations: 8 www.sciencedirect.com
A Kask, J Harro, P Tuomainen, L Rägo… - … archives of pharmacology, 1997 - Springer
… of endogenous noradrenaline and dopamine in the frontal cortex following pretreatment with noradrenergic neurotoxin DSP-4 [N-(2-chloroethyl)-N-ethyl-2-bromobenzylamine] were …
Number of citations: 51 link.springer.com

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